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Compound Name: (E)-5-Decen-1-yne

Cat. No.: B15344802 Get Quote

Abstract
This document provides detailed protocols for the synthesis of (E)-5-decen-1-ol, a compound of

interest for researchers in pheromone synthesis and as a building block in organic chemistry.

The primary method detailed is the stereoselective reduction of 5-decyn-1-ol using a dissolving

metal reduction with sodium in liquid ammonia to yield the target (E)-alkene. An optional

protocol for the synthesis of the precursor, 5-decyn-1-ol, is also provided for instances where

the starting material is not commercially available.

Introduction
(E)-5-decen-1-ol is a long-chain unsaturated alcohol. The stereoselective synthesis of (E)-

alkenes is a common challenge in organic synthesis. One of the most reliable methods for

achieving this is the reduction of an internal alkyne using an alkali metal, typically sodium or

lithium, dissolved in liquid ammonia.[1][2] This reaction, known as a dissolving metal reduction

or Birch reduction of alkynes, proceeds via a radical anion intermediate, which preferentially

adopts a trans configuration to minimize steric repulsion, leading to the formation of the (E)-

alkene.[2]

This application note provides a detailed experimental procedure for the conversion of 5-decyn-

1-ol to (E)-5-decen-1-ol in high yield and stereoselectivity.
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The overall transformation is the selective reduction of the alkyne functionality in 5-decyn-1-ol

to an (E)-alkene.
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Reaction Setup
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Workup & Purification

Assemble 3-neck flask
with dry ice condenser

Cool to -78 °C

Condense NH3

Add Na metal
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in ether/THF

Stir at -78 °C for 2-4h

Quench with NH4Cl

Evaporate NH3

Extract with Et2O

Column Chromatography
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15344802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Key Intermediates

Product

5-Decyn-1-ol

Radical Anion

+ e-

Sodium (Na)

Solvated Electron
(e-)

dissolves in NH3

Liquid Ammonia (NH3)

Vinyl Anion

Vinyl Radical

+ H+ (from NH3)

+ e-

(E)-5-Decen-1-ol

+ H+ (from NH3)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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